Cas no 1086639-59-9 (Y 11)
Y 11 structure
Product Name:Y 11
CAS No:1086639-59-9
MF:C8H17BrN4O
MW:265.150780439377
CID:1004447
Update Time:2025-04-20
Y 11 Chemical and Physical Properties
Names and Identifiers
-
- 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(2-hydroxyethyl)-, broMide
- 1-(2-Hydroxyethyl)-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane BroMide
- Y 11
- NSC206142
-
- Inchi: 1S/C8H17N4O.BrH/c13-2-1-12-6-9-3-10(7-12)5-11(4-9)8-12;/h13H,1-8H2;1H/q+1;/p-1
- InChI Key: HBPXFHNNLMCUPA-UHFFFAOYSA-M
- SMILES: [Br-].OCC[N+]12CN3CN(CN(C3)C1)C2
Computed Properties
- Exact Mass: 264.05900
Experimental Properties
- Solubility: H2O: soluble25mg/mL, clear
- PSA: 29.95000
- LogP: -4.73620
Y 11 Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: 36/37/39
-
Hazardous Material Identification:
- Storage Condition:−20°C
Y 11 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13220-1mg |
Y 11 |
1086639-59-9 | 98% | 1mg |
¥528.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13220-5mg |
Y 11 |
1086639-59-9 | 98% | 5mg |
¥987.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13220-10mg |
Y 11 |
1086639-59-9 | 98% | 10mg |
¥1740.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci13220-25mg |
Y 11 |
1086639-59-9 | 98% | 25mg |
¥3583.00 | 2023-09-09 | |
| TRC | Y100200-10mg |
Y 11 |
1086639-59-9 | 10mg |
$178.00 | 2023-05-17 | ||
| TRC | Y100200-100mg |
Y 11 |
1086639-59-9 | 100mg |
$1372.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473818-10mg |
Y 11, |
1086639-59-9 | 10mg |
¥1091.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-473818-10 mg |
Y 11, |
1086639-59-9 | 10mg |
¥1,091.00 | 2023-07-11 | ||
| 1PlusChem | 1P008UTI-1mg |
Y 11 |
1086639-59-9 | ≥95% | 1mg |
$38.00 | 2025-02-24 | |
| 1PlusChem | 1P008UTI-5mg |
Y 11 |
1086639-59-9 | ≥95% | 5mg |
$131.00 | 2023-12-26 |
Y 11 Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
1086639-59-9 (Y 11) Related Products
- 10251-46-4(2,2',2'',2'''-(Methylenedinitrilo)tetra(ethan-1-ol))
- 766547-86-8(1,3,5,7-TETRAAZATRICYCLO[3.3.1.13,7]DECANE-2-METHANOL)
- 53660-26-7(Tris(N-hydroxyethyl) hexahydrotriazine iodine)
- 25264-22-6(1,3,5-Triazine, hexahydro-1,3,5-tris(2-methoxyethyl)-)
- 254442-99-4(1,3,5,8,10,12-Hexaazacyclotetradecane-3,10-diethanol)
- 299956-80-2( )
- 53660-25-6(1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, compd. with bromine (1:1))
- 52183-63-8(1,3,5-Tris(2-ethoxyethyl)-1,3,5-triazinane)
- 91925-30-3(1,3,5-Triazine-1,3,5(2H,4H,6H)-triethanol, mixt. with 1,3,5-triethylhexahydro-1,3,5-triazine (9CI))
- 4719-04-4(s-Triazine-1,3,5-triethanol)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk